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Compound of Interest

Compound Name: YO-01027

Cat. No.: B1670418 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper handling and

disposal of YO-01027, a potent γ-secretase inhibitor. The following procedural guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and mitigate environmental impact.

Immediate Safety and Handling Precautions
YO-01027, also known as Dibenzazepine (DBZ), is a substance that has not been fully tested

and may be harmful if swallowed or inhaled.[1] Exposure can cause irritation to the respiratory

tract, eyes, and skin, as well as potential allergic reactions.[1] Handling should only be

performed by personnel trained in the management of potent active pharmaceutical

ingredients.[1]

Personal Protective Equipment (PPE):

Respiratory Protection: A NIOSH/MSHA-approved respirator is required.[1]

Hand Protection: Chemical-resistant rubber gloves must be worn.[1]

Eye Protection: Chemical safety goggles are mandatory.[1]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.[1][2]
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Engineering Controls:

All handling of YO-01027 should be conducted in a laboratory fume hood.[1]

A safety shower and eye bath must be readily accessible.[1]

First Aid Measures:

After Swallowing: If swallowed, wash out the mouth with copious amounts of water and

immediately call a physician.[1]

Skin Contact: In case of skin contact, wash off immediately with plenty of soap and water for

at least 15 minutes. If irritation persists, seek medical attention.[2]

Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at least

15 minutes. Get medical attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration. Seek

medical attention if symptoms occur.[2]

Disposal Procedures
Proper disposal of YO-01027 is critical to ensure laboratory and environmental safety. The

recommended disposal methods are as follows:

Licensed Chemical Destruction: The material can be disposed of by removal to a licensed

chemical destruction plant.[3]

Controlled Incineration: Controlled incineration with flue gas scrubbing is another acceptable

method.[3]

Do not discharge to sewer systems or contaminate water, foodstuffs, feed, or seed.[3]

For bulk waste, a chemical reduction procedure may be considered, similar to protocols for

other N-nitroso compounds. This involves using an aluminum-nickel alloy powder in an alkaline

solution to degrade the compound into less hazardous substances before final disposal as

hazardous waste.[4]
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Disposal of Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and

can then be offered for recycling or reconditioning.[3] Alternatively, puncture the packaging to

render it unusable for other purposes and dispose of it in a sanitary landfill.[3]

Operational Plans and Storage
Storage: Store YO-01027 in a dry, cool, and well-ventilated place.[2] Keep the container tightly

closed.[2]

Solid Form: Can be stored at -20°C for more than 3 years.[4]

Stock Solutions: Typically stored at -80°C and can be kept for over 1 year.[4] It is

recommended to aliquot the solution to avoid repeated freeze-thaw cycles.[4] For frequent

use, it can be stored at 4°C for over a week.[4]

Solution Preparation: The solubility of YO-01027 in DMSO is greater than 10 mM.[5] To prepare

stock solutions, it may be necessary to warm the tube at 37°C for 10 minutes and/or use an

ultrasonic bath to aid dissolution.[5] When diluting a DMSO stock solution into an aqueous

medium, it is recommended to first create a gradient dilution in DMSO before adding to the

buffer or cell culture medium to avoid precipitation.[4] Preheating the stock solution and culture

medium to 37°C can also help prevent precipitation.[4]

Quantitative Data Summary
Property Value Reference

CAS Number 209984-56-5 [1]

Molecular Formula C26H23F2N3O3 [1]

Molecular Weight 463.48 g/mol [1]

IC50 (Notch) 2.92 nM [6]

IC50 (APPL) 2.64 nM [6]

Purity 99.59% [6]

Solubility in DMSO ≥ 2.5 mg/mL (5.39 mM) [6]
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Experimental Protocols
Cell Viability Assay with Breast Cancer Stem Cells
(BCSCs)

Objective: To assess the effect of YO-01027 on the viability of BCSCs.

Cell Line: Breast cancer stem cells (BCSCs).[5]

Methodology:

Prepare a stock solution of YO-01027 in DMSO.

Treat BCSC cultures with a final concentration of 10 μM YO-01027.[5]

Incubate the cells for 3 days.[5]

Assess cell number and activity to determine the reduction in BCSC viability.[5]

In Vivo Study in a Mouse Model
Objective: To evaluate the in vivo efficacy of YO-01027.

Animal Model: C57BL/6 mice.[5]

Methodology:

Prepare a dosing solution of YO-01027.

Administer YO-01027 via intraperitoneal (i.p.) injection at dosages of 0, 3, 10, and 30

μmol/kg.[5]

The injections are given once daily (q.d.) for 5 consecutive days.[5]

The study observed that YO-01027 treatment inhibited epithelial cell proliferation and

induced goblet cell differentiation in intestinal adenomas in a dose-dependent manner.[5]

Signaling Pathway Diagram
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YO-01027 is a potent inhibitor of γ-secretase, a key enzyme in the Notch signaling pathway. By

inhibiting γ-secretase, YO-01027 prevents the cleavage of the Notch receptor, which in turn

blocks the release of the Notch intracellular domain (NICD) and its subsequent translocation to

the nucleus to activate target gene expression.
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Caption: Mechanism of YO-01027 action on the Notch signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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